Cas no 2229417-17-6 ((2,2-dimethyl-1,3-dioxolan-4-yl)methanesulfonamide)

• Product Name: (2,2-dimethyl-1,3-dioxolan-4-yl)methanesulfonamide
• CAS No: 2229417-17-6
• MF: C₆H₁₃NO₄S
• MW: 195.2367208004
• CID: 5971318
• PubChem ID: 153740085
• Update Time: 2025-10-29

(2,2-dimethyl-1,3-dioxolan-4-yl)methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• (2,2-dimethyl-1,3-dioxolan-4-yl)methanesulfonamide
• EN300-1988097
• 2229417-17-6

• Inchi： 1S/C6H13NO4S/c1-6(2)10-3-5(11-6)4-12(7,8)9/h5H,3-4H2,1-2H3,(H2,7,8,9)
• InChI Key： SVMVGPMLPJKMQQ-UHFFFAOYSA-N
• SMILES： S(CC1COC(C)(C)O1)(N)(=O)=O

Computed Properties

• Exact Mass: 195.05652907g/mol
• Monoisotopic Mass: 195.05652907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 87Ų

Additional information on (2,2-dimethyl-1,3-dioxolan-4-yl)methanesulfonamide

Comprehensive Overview of (2,2-dimethyl-1,3-dioxolan-4-yl)methanesulfonamide (CAS No. 2229417-17-6)

In the realm of organic chemistry and pharmaceutical intermediates, (2,2-dimethyl-1,3-dioxolan-4-yl)methanesulfonamide (CAS No. 2229417-17-6) has garnered significant attention due to its unique structural properties and potential applications. This compound, characterized by its dioxolane ring and methanesulfonamide functional group, serves as a versatile building block in synthetic chemistry. Researchers and industry professionals are increasingly exploring its utility in drug development, agrochemicals, and specialty materials, aligning with the growing demand for high-performance intermediates.

The molecular structure of (2,2-dimethyl-1,3-dioxolan-4-yl)methanesulfonamide features a cyclic acetal moiety, which enhances its stability under various reaction conditions. This attribute makes it particularly valuable for designing prodrugs or controlled-release formulations, a hot topic in modern pharmacology. Recent studies highlight its role in improving the bioavailability of active pharmaceutical ingredients (APIs), addressing one of the most searched queries in pharmaceutical R&D: "how to enhance drug solubility and absorption."

From a synthetic perspective, the methanesulfonamide group in this compound offers excellent reactivity for nucleophilic substitutions, enabling the creation of diverse derivatives. This flexibility resonates with the trend of structure-activity relationship (SAR) studies, a frequently searched term among medicinal chemists. Additionally, the 2,2-dimethyl-1,3-dioxolane fragment provides steric hindrance, which can be leveraged to fine-tune the compound's physicochemical properties, such as lipophilicity and metabolic stability.

In the context of green chemistry, another trending topic, (2,2-dimethyl-1,3-dioxolan-4-yl)methanesulfonamide stands out due to its potential for eco-friendly synthesis routes. Researchers are investigating catalytic methods to reduce waste and energy consumption during its production, aligning with global sustainability goals. This aspect is particularly relevant to industries seeking "green alternatives for chemical synthesis," a popular search phrase in academic and industrial circles.

The compound's applications extend beyond pharmaceuticals. Its structural motifs are being explored in material science, particularly in the development of polymeric coatings and adhesives. The dioxolane ring's ability to form stable linkages under mild conditions makes it attractive for designing biodegradable materials, a subject of intense interest given the current focus on environmental sustainability.

Analytical characterization of CAS No. 2229417-17-6 typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure precise quality control, a critical factor for industries requiring high-purity intermediates. The compound's spectral data and synthetic protocols are frequently documented in peer-reviewed journals, catering to the needs of researchers searching for "reliable synthetic procedures for sulfonamide derivatives."

As the demand for tailor-made chemical building blocks grows, (2,2-dimethyl-1,3-dioxolan-4-yl)methanesulfonamide continues to attract attention from both academia and industry. Its balanced reactivity and stability profile position it as a promising candidate for future innovations in drug discovery and functional materials. With ongoing research, this compound may soon unlock new possibilities in targeted therapeutics and smart material design, addressing some of the most pressing challenges in modern science.